BENGHE Foundational & Exploratory

Check Availability & Pricing

m-Tolyl Isocyanate: A Thermochemical Data
Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: m-Tolyl isocyanate

Cat. No.: B147536

An In-depth Technical Resource for Researchers, Scientists, and Drug Development
Professionals

Introduction

m-Tolyl isocyanate (CAS 621-29-4), also known as 3-methylphenyl isocyanate, is an aromatic
isocyanate that serves as a crucial intermediate in the synthesis of a wide range of products,
including polyurethanes, pesticides, and pharmaceuticals. Its high reactivity, attributed to the
isocyanate functional group (-NCO), makes it a versatile building block in organic chemistry.[1]
A thorough understanding of its thermochemical properties is essential for process
optimization, safety assessments, and the development of novel applications.

This technical guide provides a summary of the available physical data for m-tolyl isocyanate.
While specific experimental thermochemical data such as standard enthalpy of formation,
standard molar entropy, and heat capacity are not readily available in the public domain, this
document outlines the established experimental protocols for determining these crucial
parameters. Furthermore, this guide illustrates the industrial synthesis of m-tolyl isocyanate
and a proposed experimental workflow for its thermochemical characterization.

Physicochemical Properties of m-Tolyl Isocyanate

The following table summarizes the known physical and chemical properties of m-tolyl
isocyanate.
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Property Value Reference
Molecular Formula CsH7NO [1]
Molecular Weight 133.15 g/mol [1]

Clear colorless to pale yellow
Appearance

liquid
Density 1.033 g/mL at 25 °C
Boiling Point 75-76 °C at 12 mmHg
Flash Point 65 °C (closed cup) [2]
Refractive Index 1.5295-1.5320 at 20 °C
CAS Number 621-29-4 [1]

Experimental Protocols for Thermochemical Data
Determination

The following sections detail the standard experimental methodologies for determining the key
thermochemical properties of liquid organic compounds like m-tolyl isocyanate.

Determination of Standard Enthalpy of Formation by
Combustion Calorimetry

The standard enthalpy of formation (AfH®) of an organic compound is typically determined from
its standard enthalpy of combustion (AcH®), which is measured using bomb calorimetry.[3] The
process involves the complete combustion of a known mass of the substance in a high-
pressure oxygen atmosphere within a constant-volume container (the "bomb").

Experimental Procedure:

o Sample Preparation: A precise mass of high-purity m-tolyl isocyanate is placed in a crucible
within the combustion bomb. A cotton fuse of known mass and heat of combustion is
positioned to ensure ignition.
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Bomb Assembly: The bomb is sealed and pressurized with pure oxygen to approximately 3
MPa.[4]

Calorimeter Setup: The bomb is submerged in a known mass of water in a well-insulated
calorimeter. The system is allowed to reach thermal equilibrium.

Ignition and Data Acquisition: The sample is ignited by passing an electric current through an
ignition wire. The temperature of the water is meticulously recorded at regular intervals
before, during, and after the combustion to determine the temperature change (AT).[3]

Analysis of Products: The contents of the bomb are analyzed post-combustion to quantify the
formation of nitric acid and any unburned carbon, allowing for necessary corrections.[5]

Calculation: The heat released by the combustion is calculated from the temperature rise of
the calorimeter system, which has been pre-calibrated using a standard substance with a
known heat of combustion, such as benzoic acid. Corrections are applied for the heat of
combustion of the fuse and the formation of nitric acid to determine the standard internal
energy of combustion (AcU°). The standard enthalpy of combustion (AcH®) and
subsequently the standard enthalpy of formation (AfH°) are then calculated using
thermodynamic relationships.[3][4]

Determination of Heat Capacity by Differential Scanning
Calorimetry (DSC)

The specific heat capacity (Cp) of a liquid can be accurately measured using Differential
Scanning Calorimetry (DSC).[6] This technique measures the difference in heat flow between a
sample and a reference as a function of temperature.[7]

Experimental Procedure:

» Sample and Reference Preparation: A known mass of m-tolyl isocyanate is hermetically
sealed in an aluminum DSC pan. An empty, sealed pan is used as a reference.

 Instrument Setup: The sample and reference pans are placed in the DSC cell. The desired
temperature program is set, which typically involves a heating-cooling-heating cycle at a
constant rate (e.g., 10-20 °C/min).[6][8]
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» Data Collection: Three DSC scans are performed:
o An initial scan with an empty pan to establish a baseline.
o A scan with a sapphire standard for calibration, as its heat capacity is well-characterized.
o A scan with the m-tolyl isocyanate sample.[9]

» Calculation: The heat flow difference between the baseline and the sample scan is directly
proportional to the specific heat capacity of the sample. By comparing the heat flow required
to heat the sample with that required to heat the sapphire standard, the specific heat
capacity of m-tolyl isocyanate can be determined as a function of temperature.[10]

Process and Experimental Workflow Visualizations
Industrial Synthesis of m-Tolyl Isocyanate

The primary industrial route for the production of m-tolyl isocyanate is the phosgenation of m-
toluidine.[11] This process involves the reaction of m-toluidine with phosgene in an inert
solvent.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b147536?utm_src=pdf-body
https://inldigitallibrary.inl.gov/sites/sti/sti/4096550.pdf
https://www.benchchem.com/product/b147536?utm_src=pdf-body
https://infinitalab.com/astm/specific-heat-capacity-by-differential-scanning-calorimetry-astm-e1269/
https://www.benchchem.com/product/b147536?utm_src=pdf-body
https://www.benchchem.com/product/b147536?utm_src=pdf-body
http://www.dsir.gov.in/sites/default/files/2019-12/tsr121.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Industrial Synthesis of m-Tolyl Isocyanate
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Caption: Industrial production of m-tolyl isocyanate via phosgenation.

Experimental Workflow for Thermochemical
Characterization

The following diagram illustrates a logical workflow for the experimental determination of the

thermochemical properties of m-tolyl isocyanate.
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Thermochemical Data Determination Workflow
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Caption: Experimental workflow for thermochemical analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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